(Z)-2-(5-benzylidene-2,4-dioxothiazolidin-3-yl)-N-(5-(2-chlorobenzyl)thiazol-2-yl)acetamide

• IUPAC Name: 2-[(5Z)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C22H16ClN3O3S2/c23-17-9-5-4-8-15(17)11-16-12-24-21(30-16)25-19(27)13-26-20(28)18(31-22(26)29)10-14-6-2-1-3-7-14/h1-10,12H,11,13H2,(H,24,25,27)/b18-10-
• InChI Key: BJTVCQHTLJBWAM-ZDLGFXPLSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=NC=C(S3)CC4=CC=CC=C4Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)NC3=NC=C(S3)CC4=CC=CC=C4Cl
• Molecular Formula: C22H16ClN3O3S2
• Molecular Weight: 470.0 g/mol

Description

(Z)-2-(5-benzylidene-2,4-dioxothiazolidin-3-yl)-N-(5-(2-chlorobenzyl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H16ClN3O3S2 and its molecular weight is 469.96. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(5-benzylidene-2,4-dioxothiazolidin-3-yl)-N-(5-(2-chlorobenzyl)thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(5-benzylidene-2,4-dioxothiazolidin-3-yl)-N-(5-(2-chlorobenzyl)thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitubercular Potential

Research on analogs of the compound has shown significant antimicrobial and antitubercular activities. Studies synthesizing new derivatives have found that some compounds exhibited good antibacterial activity against pathogens like E. coli and S. aureus, and antifungal activity against C. albicans. Moreover, certain derivatives showed commendable antitubercular activity, although none were active against HIV-1. This highlights the compound's potential as a base for developing new antimicrobial and antitubercular agents (Shaikh et al., 2015).

Anticancer Activity

Another promising area of application is in cancer treatment. Derivatives of the compound have been evaluated for their anticancer properties, with some showing activity against a range of cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. The ability to induce cytotoxic effects in cancer cells without affecting non-cancerous cells underscores the potential for these compounds to be developed into effective anticancer drugs (Havrylyuk et al., 2010).

Antioxidant and Anti-inflammatory Applications

The synthesized derivatives have also been investigated for their antioxidant and anti-inflammatory effects. Certain compounds demonstrated strong antioxidant activity in assays, while others showed significant anti-inflammatory potential. This suggests their usefulness in developing treatments for conditions characterized by oxidative stress and inflammation (Koppireddi et al., 2013).

Anticonvulsant Effects

Further research into indoline derivatives of the compound revealed anticonvulsant activities. The most effective compound exhibited significant protection against seizures in animal models, suggesting its potential for development into new anticonvulsant medications (Nath et al., 2021).